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Compound of Interest

4-Chlorophenyl
Compound Name:
trifluoromethanesulfonate

Cat. No.: B1348846

Essential Safety and Handling Guide for 4-
Chlorophenyl trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
4-Chlorophenyl trifluoromethanesulfonate (CAS No. 29540-84-9). Adherence to these
procedures is critical for minimizing exposure risk and ensuring a safe laboratory environment.

Hazard Identification and Classification

4-Chlorophenyl trifluoromethanesulfonate is a hazardous substance requiring careful
handling.[1] Based on the Global Harmonized System (GHS), its primary hazards are:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Aquatic Hazard: May cause long-lasting harmful effects to aquatic life.[1][3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1348846?utm_src=pdf-interest
https://www.benchchem.com/product/b1348846?utm_src=pdf-body
https://www.benchchem.com/product/b1348846?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://www.echemi.com/produce/pr220729366935-4-chlorophenyl-trifluoromethanesulfonate.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://www.echemi.com/produce/pr220729366935-4-chlorophenyl-trifluoromethanesulfonate.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20KI-0008%20HOTf%2C%20Trifluoromethanesulfonic%20acid_MZ.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

GHS Pictograms:
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Physical and Chemical Properties

A summary of key quantitative data is provided below for easy reference.

Property Value

CAS Number 29540-84-9

Molecular Formula C7H4CIF303S

Molecular Weight 260.62 g/mol

Density 1.6 g/cm3[4]

Boiling Point 270.6°C at 760 mmHg[4]
Flash Point 117.4°C[4]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory for all personnel handling this compound. The
specific PPE should be selected based on a thorough risk assessment of the procedures being
performed.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.alfa-chemistry.com/cas_29540-84-9.htm
https://www.alfa-chemistry.com/cas_29540-84-9.htm
https://www.alfa-chemistry.com/cas_29540-84-9.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_4R_1_1R_1_4_Chlorophenyl_4_methylpentyl_2_4_trifluoromethyl_phenyl_piperidine_4_acetic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles must
be worn at all times. A face
shield is required for splash
hazards.[6]

Skin Protection

Chemical-Resistant Gloves

Double-gloving with disposable
nitrile gloves is recommended.
Change gloves frequently and

immediately if contaminated.[5]

[6]

Lab Coat / Gown

A chemical-resistant, long-
sleeved lab coat or gown is
required to prevent skin
contact and contamination of

personal clothing.[7]

Respiratory Protection

Respirator

All handling must be
conducted in a certified
chemical fume hood. If this is
not feasible, a properly fit-
tested NIOSH-approved

respirator is required.[6][8]

Step-by-Step Operational Plan

The following workflow outlines the procedural steps for the safe handling of 4-Chlorophenyl

trifluoromethanesulfonate, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_4R_1_1R_1_4_Chlorophenyl_4_methylpentyl_2_4_trifluoromethyl_phenyl_piperidine_4_acetic_acid.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AAB21774&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1348846?utm_src=pdf-body
https://www.benchchem.com/product/b1348846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation
- Conduct Risk Assessment
- Verify Fume Hood Operation
- Assemble all required materials

Before Handling

Don PPE
- Chemical Goggles & Face Shield
- Chemical-Resistant Gown
- Double Nitrile Gloves

Chemical Handling
- Work within Fume Hood

- Avoid generating aerosols/dust
- Keep container tightly closed

1
| )
In case of spill

|

A

Spill Response
- Evacuate Area
- Absorb with inert material
- Collect in sealed container for disposal

Routine Operation

v

Waste Collection
- Segregate hazardous waste
- Use designated, labeled, sealed containers

Decontamination
- Clean work surfaces
- Wash hands thoroughly

Doff PPE
- Remove outer gloves
- Remove gown, inner gloves
- Remove face/eye protection

Waste Disposal
- Dispose of waste through
an approved hazardous
WES CRETIY

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Chlorophenyl trifluoromethanesulfonate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1348846?utm_src=pdf-body-img
https://www.benchchem.com/product/b1348846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency and First Aid Procedures

Immediate action is required in case of exposure. These instructions are for immediate first aid;
professional medical attention is essential.[9]

Exposure Route First Aid Protocol

Move the person to fresh air and keep them
) comfortable for breathing. If not breathing,
Inhalation ) e o . .
provide artificial respiration. Seek immediate

medical attention.[10]

Immediately take off all contaminated clothing.
) Rinse the skin with plenty of soap and water for
Skin Contact ) ] ] ]
at least 15 minutes. Seek immediate medical

attention.[10]

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and

Eye Contact easy to do. Continue rinsing. Seek immediate
medical attention from an ophthalmologist.[2]
[10]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[10]

Storage and Disposal Plan

Storage:
e Store in a dry, cool, and well-ventilated place.[2]
» Keep the container tightly closed and store it locked up.[2]

o Store in a corrosive-resistant container away from incompatible materials such as strong
oxidizing agents, strong bases, and alcohols.[8][11]
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Disposal:

» Dispose of contents and containers in accordance with local, state, and federal regulations
through an approved hazardous waste disposal plant.[2]

e Do not allow the chemical to enter drains or the environment.[8]

 All disposable PPE used during handling should be considered hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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